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Nigrosine Nigrosine
Brand Name: Vulcanchem
CAS No.: 8005-03-6
VCID: VC0213185
InChI: InChI=1S/C22H16N6O9S2.2Na/c23-19-18-12(11-17(39(35,36)37)21(22(18)29)27-24-13-4-2-1-3-5-13)10-16(38(32,33)34)20(19)26-25-14-6-8-15(9-7-14)28(30)31;;/h1-11,29H,23H2,(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2
SMILES: C1=CC=C(C=C1)N=NC2=C(C3=C(C(=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC4=CC=C(C=C4)[N+](=O)[O-])N)O.[Na+].[Na+]
Molecular Formula: UNKNOWN
Molecular Weight:

Nigrosine

CAS No.: 8005-03-6

Reference Standards

VCID: VC0213185

Molecular Formula: UNKNOWN

Molecular Weight:

Nigrosine - 8005-03-6

CAS No. 8005-03-6
Product Name Nigrosine
Molecular Formula UNKNOWN
IUPAC Name disodium;4-amino-5-hydroxy-3-[(4-nitrophenyl)diazenyl]-6-phenyldiazenylnaphthalene-2,7-disulfonate
Standard InChI InChI=1S/C22H16N6O9S2.2Na/c23-19-18-12(11-17(39(35,36)37)21(22(18)29)27-24-13-4-2-1-3-5-13)10-16(38(32,33)34)20(19)26-25-14-6-8-15(9-7-14)28(30)31;;/h1-11,29H,23H2,(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2
SMILES C1=CC=C(C=C1)N=NC2=C(C3=C(C(=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC4=CC=C(C=C4)[N+](=O)[O-])N)O.[Na+].[Na+]
Synonyms Acid black 2
PubChem Compound 135442942
Last Modified Nov 12 2021
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